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Compound of Interest

Compound Name: Lauryl myristoleate

Cat. No.: B15546684 Get Quote

For laboratory professionals engaged in pioneering research and development, the safe

handling of all chemical compounds is paramount. This guide provides essential safety and

logistical information for the use of Lauryl Myristoleate, ensuring the protection of personnel

and the integrity of your work. While Lauryl Myristoleate is not classified as a hazardous

substance, adherence to standard laboratory safety protocols is crucial.

Personal Protective Equipment (PPE): A First Line of
Defense
When handling Lauryl Myristoleate, appropriate personal protective equipment should be

worn to minimize exposure and ensure safety.

Recommended Personal Protective Equipment:

PPE Type Specification Rationale

Hand Protection Nitrile or neoprene gloves Prevents direct skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects against accidental

splashes.

Body Protection Standard laboratory coat
Protects clothing and skin from

potential contamination.
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Operational Plan: From Receipt to Disposal
A structured approach to managing Lauryl Myristoleate in the laboratory environment will

mitigate risks and streamline your workflow.

Step-by-Step Handling Procedures:

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage. Ensure the label is clear and legible.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents. Keep

the container tightly sealed when not in use.

Handling:

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any potential

vapors, especially if heated.

Avoid direct contact with skin and eyes.[1]

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in the laboratory area.

In Case of a Spill:

For small spills, absorb the material with an inert absorbent, such as vermiculite or sand.

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Disposal Plan: Responsible Waste Management
Proper disposal of Lauryl Myristoleate is essential to prevent environmental contamination

and comply with regulations.
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Waste Characterization: While Lauryl Myristoleate is not typically classified as hazardous

waste, it is imperative to consult your institution's Environmental Health and Safety (EHS)

department and local regulations for final determination.[2]

Disposal Method:

For non-hazardous chemical waste, disposal in a secured landfill is a common practice.[2]

Ensure the waste container is securely sealed and properly labeled before collection by a

licensed waste disposal contractor.

Do not dispose of Lauryl Myristoleate down the drain or in regular trash.[2]

Chemical and Physical Properties
Understanding the properties of Lauryl Myristoleate is fundamental to its safe handling. The

following table summarizes key data for similar fatty acid esters.

Property Value

Appearance Colorless liquid

Odor Fatty alcohol odor

Melting Point / Freezing Point 18-23 °C

Boiling Point / Boiling Range 268-311 °C

Flash Point 129-141 °C

Water Solubility Insoluble

Data is based on Lauryl Myristyl Alcohol, a similar compound.[3]

Procedural Workflow for Handling Lauryl
Myristoleate
The following diagram illustrates the logical steps for the safe handling of Lauryl Myristoleate
from acquisition to disposal.
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Workflow for safe handling of Lauryl Myristoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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